Cas no 1083317-86-5 (5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 1083317-86-5
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6195334
• PubChem ID: 83672982
• Update Time: 2025-10-22

5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylicacid
• 1083317-86-5
• 5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid
• EN300-719051

• Inchi： 1S/C10H14N2O3/c1-12-5-3-2-4-7(12)9-8(10(13)14)11-6-15-9/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： BQYVBUJVRLJWCV-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1C1CCCCN1C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 66.6Ų

Additional information on 5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid

Introduction to 5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 1083317-86-5)

5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1083317-86-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole class, characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom. The presence of a piperidine moiety at the 1-position and a carboxylic acid group at the 4-position introduces unique pharmacophoric features that make it a promising candidate for further chemical and biological investigation.

The structural framework of 5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid positions it as a versatile scaffold for drug discovery. The piperidine ring, known for its ability to enhance metabolic stability and binding affinity, is a common pharmacophore in many therapeutic agents. In contrast, the oxazole ring contributes to the molecule's overall solubility and bioavailability, making it an attractive candidate for oral administration. The carboxylic acid functionality at the 4-position provides opportunities for further derivatization, enabling the synthesis of analogs with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid and biological targets. Studies have shown that this compound can interact with various enzymes and receptors, suggesting potential applications in treating inflammatory diseases, neurological disorders, and metabolic conditions. For instance, preliminary computational studies indicate that the piperidine moiety may engage with binding pockets of serine proteases, which are implicated in several pathological processes.

The synthesis of 5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the oxazole core, followed by functional group transformations to introduce the piperidine and carboxylic acid moieties. The use of transition metal catalysts has been particularly effective in facilitating these transformations with high selectivity and yield. Such synthetic approaches not only enhance efficiency but also minimize waste, aligning with the principles of green chemistry.

In vitro studies have begun to elucidate the biological profile of 5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid. Initial assays have demonstrated moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, interactions with microsomal enzymes have been explored to assess its metabolic stability and potential for drug-drug interactions. These findings are crucial for evaluating its suitability for clinical development.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and structural diversity. 5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid exemplifies this trend by combining several pharmacophoric elements into a single molecular entity. Its unique structure allows for extensive structural modifications, enabling medicinal chemists to optimize its potency and selectivity. This flexibility is essential for developing novel therapeutics that address unmet medical needs.

Future research directions may focus on exploring derivatives of 5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid with enhanced pharmacological properties. For example, incorporating additional functional groups or altering the substitution pattern on the piperidine ring could lead to compounds with improved bioavailability or target specificity. Advances in high-throughput screening technologies will also accelerate the identification of biologically active derivatives.

The development of new drugs is often hampered by challenges such as poor solubility or rapid metabolism. However, modifications to 5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid may mitigate these issues while preserving its core pharmacological activity. For instance, replacing the carboxylic acid group with an amide or ester derivative could enhance solubility without significantly altering binding affinity. Such strategies are integral to optimizing drug candidates for clinical translation.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in predicting how 5-(1-Methylpiperidin-2-yl)-1,3-oxazole-4-carboxylic acid interacts with biological targets at an atomic level. These simulations provide insights into binding modes and energetics, guiding experimental design and optimization efforts. By integrating computational methods with traditional wet-lab approaches, researchers can streamline the drug discovery process.

The growing body of literature on oxazole derivatives underscores their significance in medicinal chemistry. Many natural products and synthetic molecules contain oxazole moieties due to their inherent bioactivity. 5-(1-Methylpiperidin-2 -yl)-1 ,3 -oxazole -4 -carboxylic acid adds to this repertoire by offering a novel scaffold with potential therapeutic applications. Its unique structural features make it an intriguing subject for further exploration.

As research continues to uncover new biological functions and pathways, compounds like 5-(1-Methyl-piperidin -2 -yl) - 1 ,3 -oxazole - 4 -carboxylic acid (CAS No. 1083317 -86 -5) will play a pivotal role in addressing complex diseases. The combination of innovative synthetic methods and advanced computational techniques ensures that promising candidates like this one will be thoroughly evaluated for their therapeutic potential.